Cas no 2137457-33-9 (Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate)

• Product Name: Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate
• CAS No: 2137457-33-9
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5609409
• PubChem ID: 19893019
• Update Time: 2025-05-19

Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2137457-33-9
• tert-butyl 3-amino-2-hydroxy-5-methylhexanoate
• EN300-840567
• Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate

• Inchi： 1S/C11H23NO3/c1-7(2)6-8(12)9(13)10(14)15-11(3,4)5/h7-9,13H,6,12H2,1-5H3
• InChI Key： QQTDLBZDUYMEBT-UHFFFAOYSA-N
• SMILES： O(C(C(C(CC(C)C)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate

Comprehensive Overview of Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate (CAS No. 2137457-33-9)

In the realm of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate (CAS No. 2137457-33-9) stands out as a versatile compound with significant applications. This amino acid derivative is characterized by its unique structural features, including a tert-butyl ester group, a hydroxyl moiety, and a methyl substituent, which contribute to its reactivity and utility in synthetic pathways. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of peptide-based therapeutics and chiral building blocks for drug discovery.

The compound’s CAS number 2137457-33-9 is a critical identifier for regulatory and sourcing purposes, ensuring precise communication across scientific and commercial platforms. Its molecular formula and weight are often queried in databases, reflecting the growing demand for detailed physicochemical data. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate to minimize environmental impact while maintaining high yields and purity. This aligns with broader industry goals of sustainable manufacturing and reduced carbon footprint.

One of the most searched questions related to this compound revolves around its solubility and stability under various conditions. Studies indicate that the tert-butyl group enhances solubility in organic solvents, making it suitable for reactions in non-aqueous media. Additionally, the presence of both amino and hydroxy functional groups allows for selective modifications, a feature highly valued in medicinal chemistry for designing targeted molecules. The compound’s chirality further underscores its importance in producing enantiomerically pure drugs, a hot topic in FDA approvals and patent strategies.

Another area of interest is the compound’s role in peptide synthesis, particularly for protected amino acids. The tert-butyl ester group acts as a protective moiety, safeguarding the carboxyl function during multi-step reactions. This property is frequently highlighted in forums discussing solid-phase peptide synthesis (SPPS) and fragment coupling techniques. Moreover, the compound’s potential as a precursor for bioactive molecules has led to its inclusion in virtual screening libraries, addressing the demand for high-throughput screening (HTS) compatible reagents.

From a commercial perspective, suppliers of Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate often emphasize its high purity (>98%) and batch-to-batch consistency, which are critical for reproducible research outcomes. Analytical methods such as HPLC and NMR are routinely employed to verify these specifications, catering to the stringent requirements of GMP compliance in pharmaceutical applications. The compound’s pricing and bulk availability are also common search queries, reflecting its niche yet expanding market.

In conclusion, Tert-butyl 3-amino-2-hydroxy-5-methylhexanoate (CAS No. 2137457-33-9) exemplifies the intersection of chemical innovation and practical utility. Its relevance in drug development, peptide engineering, and sustainable synthesis ensures its continued prominence in scientific literature and industrial workflows. As research advances, this compound is poised to play a pivotal role in addressing challenges in precision medicine and biocatalysis.